molecular formula C9H9FN2O B2361084 1-(2-Fluorophenyl)imidazolidine-2-one CAS No. 1190281-65-2

1-(2-Fluorophenyl)imidazolidine-2-one

Cat. No. B2361084
CAS RN: 1190281-65-2
M. Wt: 180.182
InChI Key: BDRARJNIICBGHS-UHFFFAOYSA-N
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Description

“1-(2-Fluorophenyl)imidazolidine-2-one” is a chemical compound with the molecular formula C9H9FN2O . It has a molecular weight of 180.182 . It is also known as 1-[(2-fluorophenyl)methyl]imidazolidine-2,4,5-trione .


Molecular Structure Analysis

The molecular structure of “1-(2-Fluorophenyl)imidazolidine-2-one” includes a fluorophenyl group attached to an imidazolidine-2-one ring . The presence of the fluorine atom in the phenyl group can influence the chemical properties of the compound.


Chemical Reactions Analysis

The chemical reactions involving “1-(2-Fluorophenyl)imidazolidine-2-one” have been studied in the context of its synthesis . The reaction involves the formation of imidazobenzodiazepine intermediates . The reaction mechanism involves the condensation of benzodiazepines with isocyanide reagents .

Scientific Research Applications

Antiparasitic Activity

A series of fourteen pyrimido [1,2- a ]benzimidazole compounds was prepared by straightforward heterocyclic chemistry and oxidation methods. The new pyrimidobenzimidazole derivative 2a with a 3-fluorophenyl substituent was identified as a new antiparasitic compound showing excellent activities against Leishmania major parasites .

Synthesis of Heterocyclic Compounds

The compound plays a crucial role in the synthesis of heterocyclic organic compounds, which are very relevant in the construction of diversity-oriented libraries .

Domino Reactions

A N-2-pyridyl-β-ketoamide was shown to be a suitable precursor to the hitherto unknown 3-arylmethyleneimidazo [1,2- a ]pyridin-2 (3 H )-one framework via a domino process comprising bromination, intramolecular nucleophilic substitution, and keto-enol tautomerism stages .

Safety and Hazards

The safety data sheet for “1-(2-Fluorophenyl)imidazolidine-2-one” indicates that it may cause skin burns and eye damage, and may cause respiratory irritation . It is harmful if swallowed or in contact with skin .

Future Directions

Future research could focus on developing more sustainable and efficient protocols for the synthesis of “1-(2-Fluorophenyl)imidazolidine-2-one” and its analogues . This could involve exploring new catalytic strategies and improving the current synthesis methods .

properties

IUPAC Name

1-(2-fluorophenyl)imidazolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9FN2O/c10-7-3-1-2-4-8(7)12-6-5-11-9(12)13/h1-4H,5-6H2,(H,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDRARJNIICBGHS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(=O)N1)C2=CC=CC=C2F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9FN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

180.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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